Cas no 1338980-27-0 (N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine)

• Product Name: N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine
• CAS No: 1338980-27-0
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 4589282
• PubChem ID: 63298366
• Update Time: 2025-05-19

N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine

• Inchi： 1S/C13H20N2/c1-15(13-7-9-14-11-13)10-8-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3
• InChI Key： WUWSOFIEGIELJA-UHFFFAOYSA-N
• SMILES： N(C)(CCC1C=CC=CC=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• XLogP3: 2
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine

Introduction to N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine (CAS No. 1338980-27-0)

N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine, a compound with the chemical identifier CAS No. 1338980-27-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine moiety, contribute to its unique chemical properties and make it a subject of intense study in drug discovery and development.

The pyrrolidine ring is a key structural component that imparts specific pharmacophoric properties to the molecule. Pyrrolidine derivatives have been extensively explored for their roles in various biological processes, including neurotransmitter modulation, enzyme inhibition, and anti-inflammatory effects. The presence of the phenyl group in the side chain enhances the lipophilicity of the compound, which is often a critical factor in drug absorption and distribution within the body. This balance between hydrophilicity and lipophilicity makes N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine a promising candidate for further investigation in pharmacological research.

In recent years, there has been a growing interest in developing novel therapeutic agents that target central nervous system (CNS) disorders. Pyrrolidine-based compounds have shown particular promise in this area due to their ability to interact with various neurotransmitter systems. For instance, studies have indicated that certain pyrrolidine derivatives can modulate the activity of monoamine oxidase (MAO) enzymes, which are involved in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting these enzymes, N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine may potentially alleviate symptoms associated with conditions like depression and neurodegenerative diseases.

Moreover, the structural similarity of N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine to known pharmacologically active compounds suggests that it may exhibit additional beneficial effects. For example, its resemblance to certain antipsychotic and anxiolytic agents hints at its potential role in managing psychiatric disorders. The compound's ability to cross the blood-brain barrier is another significant advantage, as it allows for targeted action within the CNS without extensive systemic absorption.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine with various biological targets. These studies have revealed that the compound can form stable complexes with receptors and enzymes relevant to CNS function. Such insights are invaluable for designing more effective derivatives with enhanced pharmacological profiles. Additionally, high-throughput screening techniques have been employed to identify potential lead compounds derived from N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine for further optimization.

The synthesis of N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyrrolidine core through cyclization reactions, followed by functional group modifications to introduce the methyl and phenylethyl groups. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity levels. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, N-methyl-N-(2-phenylethyl)pyrrolidin-3-amine (CAS No. 1338980-27-0) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in treating CNS disorders highlight its importance as a research chemical for drug development. As scientific understanding continues to evolve, further exploration of this compound is expected to yield valuable insights into novel therapeutic strategies. The ongoing research efforts underscore the importance of continued investigation into pyrrolidine-based molecules like N-methyl-N-(2-phenylethyl)pyrrolidin-3-amines in addressing complex medical challenges.